Cas no 651023-22-2 (Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl-)

Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl- structure
651023-22-2 structure
Product Name:Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl-
CAS No:651023-22-2
MF:C39H79NO5
MW:642.048273324966
CID:407842
PubChem ID:10326814
Update Time:2025-04-19

Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

    • Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl-
    • N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyloctadecanamide
    • 651023-22-2
    • DTXSID60438087
    • Inchi: 1S/C39H79NO5/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-25-29-33-40(34-36(42)35-41)39(45)32-28-24-21-23-27-31-38(44)37(43)30-26-22-10-8-6-4-2/h36-38,41-44H,3-35H2,1-2H3
    • InChI Key: XBQZQWIQTSFBNY-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCC(N(CC(CO)O)CCCCCCCCCCCCCCCCCC)=O)C(CCCCCCCC)O

Computed Properties

  • Exact Mass: 641.59617
  • Monoisotopic Mass: 641.59582462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 36
  • Complexity: 604
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 101.23
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